Cas no 2171654-23-0 (2-(2-Carbamoylazetidin-1-yl)acetic acid)

• Product Name: 2-(2-Carbamoylazetidin-1-yl)acetic acid
• CAS No: 2171654-23-0
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 5603120
• PubChem ID: 165522851
• Update Time: 2025-05-24

2-(2-Carbamoylazetidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1281354
• 2-(2-carbamoylazetidin-1-yl)acetic acid
• 2171654-23-0
• 2-(2-Carbamoylazetidin-1-yl)acetic acid

• Inchi： 1S/C6H10N2O3/c7-6(11)4-1-2-8(4)3-5(9)10/h4H,1-3H2,(H2,7,11)(H,9,10)
• InChI Key： QSFUOJWSRXHPIX-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC(=O)O)N

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(2-Carbamoylazetidin-1-yl)acetic acid

Recent Advances in the Study of 2-(2-Carbamoylazetidin-1-yl)acetic acid (CAS: 2171654-23-0) in Chemical Biology and Pharmaceutical Research

2-(2-Carbamoylazetidin-1-yl)acetic acid (CAS: 2171654-23-0) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine ring and carbamoyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex drug molecules. The following sections provide a comprehensive overview of the latest research findings related to this compound.

The synthesis of 2-(2-Carbamoylazetidin-1-yl)acetic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods to achieve high enantiomeric purity, which is crucial for its application in chiral drug development. The compound's stability under various physiological conditions has also been investigated, revealing its suitability for oral administration and other delivery methods.

In terms of biological activity, 2-(2-Carbamoylazetidin-1-yl)acetic acid has demonstrated notable effects on specific enzymatic pathways. Recent in vitro studies have shown that it acts as a potent inhibitor of certain proteases involved in inflammatory and neurodegenerative diseases. Additionally, its interaction with cellular receptors has been explored, suggesting potential applications in targeted therapy for cancer and autoimmune disorders. These findings are supported by molecular docking studies that highlight the compound's high binding affinity to key biological targets.

One of the most exciting developments is the use of 2-(2-Carbamoylazetidin-1-yl)acetic acid as a precursor in the synthesis of more complex drug candidates. Researchers have successfully incorporated this compound into larger molecular frameworks, resulting in derivatives with enhanced pharmacological properties. For instance, recent work has shown that modifications to the carbamoyl group can significantly alter the compound's bioavailability and metabolic stability, opening new avenues for drug design.

The safety profile of 2-(2-Carbamoylazetidin-1-yl)acetic acid has also been a focus of recent research. Preclinical studies have indicated low toxicity levels and favorable pharmacokinetic properties, making it a viable candidate for further development. However, challenges such as scale-up production and long-term stability under storage conditions remain areas of active investigation.

In conclusion, 2-(2-Carbamoylazetidin-1-yl)acetic acid (CAS: 2171654-23-0) represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure and biological activity make it a valuable tool for researchers aiming to address unmet medical needs. Future studies are expected to explore its potential in clinical settings, paving the way for novel therapeutic interventions.